Cas no 2138211-22-8 (3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde)

• Product Name: 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde
• CAS No: 2138211-22-8
• MF: C₁₆H₂₃NOS
• MW: 277.424923181534
• CID: 5812664
• PubChem ID: 165485995
• Update Time: 2025-06-13

3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde
• 3-[4-(diethylamino)-4-methylcyclohex-1-en-1-yl]thiophene-2-carbaldehyde
• 2138211-22-8
• EN300-1124741

• Inchi： 1S/C16H23NOS/c1-4-17(5-2)16(3)9-6-13(7-10-16)14-8-11-19-15(14)12-18/h6,8,11-12H,4-5,7,9-10H2,1-3H3
• InChI Key： BVLDROYNMBOFIS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1=CCC(C)(CC1)N(CC)CC

Computed Properties

• Exact Mass: 277.15003553g/mol
• Monoisotopic Mass: 277.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.6Ų

Additional information on 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde

Introduction to 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde (CAS No. 2138211-22-8) and Its Emerging Applications in Chemical Biology

The compound 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde (CAS No. 2138211-22-8) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally complex molecule, it combines the versatile properties of thiophene derivatives with functional groups that enhance its potential as a bioactive scaffold. This introduction delves into the compound's chemical characteristics, its significance in modern research, and its emerging applications in the field of chemical biology.

At the core of this compound's utility lies its molecular architecture, which features a thiophene ring linked to a cyclohexenone moiety. The presence of a diethylamino substituent at the 3 and 4 positions introduces basicity and lipophilicity, while the methyl group at the 4-position further modulates its electronic properties. This combination makes it an attractive candidate for further derivatization and exploration in drug discovery.

The aldehyde functionality at the 2-position of the thiophene ring is particularly noteworthy, as it serves as a reactive handle for various chemical transformations. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. These transformations are pivotal in medicinal chemistry, enabling the synthesis of complex derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient access to this class of compounds. The development of transition-metal-catalyzed cross-coupling reactions has significantly improved the construction of heterocyclic frameworks, allowing for precise control over regioselectivity and stereoselectivity. Such methodologies have been instrumental in synthesizing analogs of 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde, enabling researchers to probe structure-activity relationships (SAR) with greater precision.

In the realm of chemical biology, thiophene derivatives have garnered considerable attention due to their broad spectrum of biological activities. These compounds exhibit potential as kinase inhibitors, antimicrobial agents, and even photodynamic therapy (PDT) agents. The unique electronic properties of thiophenes contribute to their ability to interact with biological targets, making them valuable tools for modulating cellular processes.

The diethylamino group in particular has been recognized for its role in enhancing binding affinity and pharmacokinetic profiles. This moiety is commonly found in pharmaceuticals due to its ability to form hydrogen bonds and stabilize charged species, thereby improving solubility and membrane permeability. When incorporated into a molecule like 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde, it suggests potential applications in central nervous system (CNS) drug development, where blood-brain barrier penetration is often a critical challenge.

One of the most exciting areas of research involving this compound is its potential as a precursor for bioactive molecules. The aldehyde group provides a versatile entry point for constructing more complex scaffolds through reactions such as condensation with amines or hydrazines, yielding Schiff bases or hydrazones. These derivatives have shown promise in various biological assays, including anti-inflammatory and anticancer studies.

Emerging research also highlights the compound's utility in photodynamic therapy (PDT). Thiophene-based compounds can act as photosensitizers when excited by light sources, generating reactive oxygen species (ROS) that induce oxidative damage in targeted cells. The structural features of 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde make it an interesting candidate for designing novel PDT agents with improved efficacy and reduced side effects compared to existing commercial photosensitizers.

The synthesis of this compound also opens avenues for exploring its chiral properties. Enantioselective synthesis has become increasingly important in pharmaceuticals, as many drugs exhibit significant differences in activity between their enantiomers. By leveraging asymmetric catalysis or chiral auxiliaries, researchers can access enantiomerically pure forms of this molecule, which may exhibit enhanced biological activity or selectivity.

In conclusion, 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde (CAS No. 2138211-22-8) represents a promising scaffold with diverse applications in chemical biology and drug discovery. Its unique structural features—combining a thiophene ring with functional groups like diethylamino and aldehyde—make it an ideal candidate for further exploration. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will only increase, paving the way for novel therapeutic interventions and deeper insights into biological mechanisms.